1-benzyl-N'-(2-ethoxy-1-naphthoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide

• IUPAC Name: 1-benzyl-N'-(2-ethoxynaphthalene-1-carbonyl)-6-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C26H23N3O4/c1-2-33-22-14-12-19-10-6-7-11-21(19)24(22)26(32)28-27-25(31)20-13-15-23(30)29(17-20)16-18-8-4-3-5-9-18/h3-15,17H,2,16H2,1H3,(H,27,31)(H,28,32)
• InChI Key: UCUSJDKNXMUJJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NNC(=O)C3=CN(C(=O)C=C3)CC4=CC=CC=C4
• Molecular Formula: C26H23N3O4
• Molecular Weight: 441.5 g/mol

Description

1-benzyl-N'-(2-ethoxy-1-naphthoyl)-6-oxo-1,6-dihydropyridine-3-carbohydrazide, commonly known as BENC, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. BENC is a pyridine-based compound that has been synthesized using a variety of methods, and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of BENC is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. BENC has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. BENC has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a signaling pathway involved in inflammation and cell survival. In addition, BENC has been found to inhibit the activity of acetylcholinesterase (AChE), which is an enzyme involved in the breakdown of acetylcholine.
Biochemical and Physiological Effects:
BENC has been found to have various biochemical and physiological effects, including its ability to reduce inflammation, oxidative stress, and cell proliferation. BENC has also been found to induce apoptosis, which is a process of programmed cell death. In addition, BENC has been found to improve glucose tolerance and insulin sensitivity, which are important factors in the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using BENC in lab experiments is its low cost and easy synthesis method. BENC has also been found to have low toxicity, which makes it a safe compound to use in various experiments. However, one of the limitations of using BENC is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research and development of BENC. One area of research is the development of new derivatives of BENC that have improved solubility and bioavailability. Another area of research is the investigation of the potential applications of BENC in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, the development of new metal complexes using BENC as a ligand is an area of research that has the potential to lead to the discovery of new materials with unique properties.

Scientific Research Applications

BENC has been found to have various scientific research applications, including its use as an anti-cancer agent, anti-inflammatory agent, anti-microbial agent, anti-oxidant agent, and anti-diabetic agent. BENC has also been found to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease. In addition, BENC has been used as a fluorescent probe for detecting metal ions and as a ligand for designing new metal complexes.